Cas no 2580244-37-5 (3-bromo-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid)

• Product Name: 3-bromo-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid
• CAS No: 2580244-37-5
• MF: C₂₂H₁₈BrN₃O₄
• MW: 468.30002450943
• CID: 6415909
• PubChem ID: 165895367
• Update Time: 2025-06-12

3-bromo-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7492559
• 2580244-37-5
• 3-bromo-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid

• Inchi： 1S/C22H18BrN3O4/c23-20-19(21(27)28)24-18-11-25(9-10-26(18)20)22(29)30-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2,(H,27,28)
• InChI Key： QGVFCHCBRRUJBF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C2CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CCN21

Computed Properties

• Exact Mass: 467.04807g/mol
• Monoisotopic Mass: 467.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-bromo-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid

Exploring the Chemical Properties and Applications of 3-bromo-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS No. 2580244-37-5)

The compound 3-bromo-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS No. 2580244-37-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an imidazo[1,2-a]pyrazine core, makes it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in targeted therapies, given its ability to interact with specific enzymes and receptors.

One of the most intriguing aspects of this compound is its Fmoc-protected carboxylic acid group, which is a common feature in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety, enabling selective reactions during multi-step synthetic processes. This characteristic is especially relevant in the context of solid-phase peptide synthesis (SPPS), a technique widely used in the development of peptide-based therapeutics. The presence of the bromo substituent further enhances its reactivity, allowing for versatile modifications.

In recent years, the demand for imidazo[1,2-a]pyrazine derivatives has surged due to their potential in treating various diseases, including cancer and infectious diseases. The compound 2580244-37-5 is often discussed in forums and research papers alongside keywords like "Fmoc-protected building blocks" and "heterocyclic compounds in drug discovery." These terms reflect the growing interest in leveraging such molecules for innovative therapeutic solutions.

From a synthetic chemistry perspective, the compound's stability and solubility properties are critical. Its carboxylic acid functionality allows for easy conjugation with other molecules, making it a preferred choice for creating hybrid structures. Additionally, the imidazo[1,2-a]pyrazine scaffold is known for its electron-rich nature, which can influence the pharmacokinetic profiles of derived drugs. This has led to increased searches for "imidazo[1,2-a]pyrazine synthesis" and "Fmoc-protected intermediates," highlighting its relevance in modern chemistry.

The compound's CAS No. 2580244-37-5 is frequently referenced in patent applications and academic studies, underscoring its importance in intellectual property related to pharmaceutical innovations. Its role as a key intermediate in the synthesis of more complex molecules has made it a subject of interest for both academic and industrial researchers. Discussions around "green chemistry approaches" and "sustainable synthesis methods" often include this compound, as scientists seek eco-friendly ways to produce such valuable intermediates.

Another area where 3-bromo-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid shines is in the development of fluorescent probes and imaging agents. The fluorenyl moiety in its structure can exhibit fluorescence under certain conditions, making it useful in bioimaging applications. This has sparked searches for "fluorescent heterocycles" and "imaging agents in biomedical research," further cementing its versatility.

In conclusion, the compound 2580244-37-5 represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to bioimaging—make it a cornerstone in contemporary research. As the scientific community continues to explore its potential, keywords like "imidazo[1,2-a]pyrazine derivatives" and "Fmoc-protected carboxylic acids" will remain at the forefront of discussions, driving innovation in the field.